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Compound of Interest

Compound Name: Kengaquinone

Cat. No.: B1250891

Introduction to Fungal Quinones

Quinones are a class of organic compounds that are formally derived from aromatic
compounds by conversion of an even number of -CH= groups into —C(=0)- groups with any
necessary rearrangement of double bonds, resulting in a fully conjugated cyclic dione structure.
Fungi are a prolific source of diverse quinones, including benzoquinones, naphthoquinones,
and anthraquinones.[1][2][3] These secondary metabolites play various roles in the producing
organisms and exhibit a wide range of biological activities, making them a subject of intense
research for potential applications in medicine and industry.[2][3]

Discovery and Origin of Notable Fungal Quinones

The discovery of fungal quinones is intrinsically linked to the exploration of fungal secondary
metabolites. Many of these compounds were initially identified due to their distinct
pigmentation.

Table 1: Selected Fungal Quinones and Their Origin
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Year of
) Example . .
Quinone Class Producing Fungus Report/isolation
Compound
Reference
2-Hydroxy-6-methoxy-
Benzoquinone 3,5-dimethyl-1,4- Phoma wasabiae 1974[1]
benzoquinone
) i Scytalidium
Naphthoquinone Draconin Red ) 1995[4]
cuboideum
Rumex japonicus
Emodin, (plant), but also found
Anthraquinone Chrysophanol, in fungi like Multiple reports[5]
Physcion Aspergillus and
Penicillium
) ] Paxillus
Terphenylquinone Atromentin N/A
atrotomentosus

Case Study: Naphthoquinones from Scytalidium
cuboideum

The fungus Scytalidium cuboideum is known for producing a red pigment called Draconin Red,
which is a naphthoquinone.[4] This fungus is of particular interest because it is used in the
process of "spalting” wood, where the fungal pigments create unique coloration in the wood.[4]
The discovery of stable naphthoquinone crystals from this fungus is significant for potential
applications in materials science, such as in solar cells, due to the higher electrical conductivity
of crystalline materials.[4]

Experimental Protocols
General Isolation of Fungal Quinones

The isolation of quinones from fungal cultures is a multi-step process that typically involves
extraction and chromatography.

Workflow for Fungal Quinone Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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